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Compound of Interest

Compound Name: JZP-361

Cat. No.: B608287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of JZP-361 in Dimethyl

Sulfoxide (DMSO) for use in various experimental settings. The following information is

intended to guide researchers in preparing JZP-361 stock solutions and working solutions for in

vitro and in vivo studies.

Introduction

JZP-361 is a potent and selective reversible inhibitor of monoacylglycerol lipase (MAGL), with

an IC50 of 46 nM.[1] It demonstrates significant selectivity over other enzymes such as fatty

acid amide hydrolase (FAAH) and alpha/beta-hydrolase domain containing 6 (ABHD6).[1] Due

to its poor solubility in aqueous solutions, DMSO is the recommended solvent for preparing

stock solutions of JZP-361 for experimental use. Proper solubilization and handling are critical

for obtaining accurate and reproducible results.

It is important to note that JZP-361 should not be confused with JZP-385 (suvecaltamide), an

investigational drug that acts as a T-type calcium channel modulator.[2][3][4][5][6] This

document pertains specifically to JZP-361.
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The following table summarizes the key chemical properties of JZP-361 and its solubility in

DMSO.

Property Value Reference

CAS Number 1680193-80-9 [1]

Molecular Formula C₂₂H₂₀ClN₅O [1]

Molecular Weight 405.88 g/mol [1]

Solubility in DMSO 125 mg/mL (307.97 mM) [1]

Storage of Powder Store at -20°C [1]

Storage of Stock Solution

Store at -20°C for up to 1

month, or at -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

[1]

Experimental Protocols
1. Preparation of a 10 mM JZP-361 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JZP-361 in DMSO. This

concentration is a common starting point for serial dilutions for various assays.

Materials:

JZP-361 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block (optional)
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Ultrasonic bath (optional)

Procedure:

Calculate the required mass of JZP-361:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 405.88 g/mol x 1000 mg/g = 4.0588 mg

Weighing JZP-361:

Carefully weigh out approximately 4.06 mg of JZP-361 powder and place it into a sterile

microcentrifuge tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the JZP-361 powder.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming to 37°C in a water bath or heat

block can be applied.[1]

Sonication in an ultrasonic bath for a short period can also aid in solubilization.[1]

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]
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2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

treating cells in culture. It is crucial to minimize the final DMSO concentration in the cell culture

medium to avoid solvent-induced toxicity.

Materials:

10 mM JZP-361 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:

Determine the final desired concentration of JZP-361 in the cell culture medium (e.g., 1 µM,

10 µM).

Calculate the required dilution:

For a final concentration of 10 µM in a final volume of 1 mL of cell culture medium, you

would need to add 1 µL of the 10 mM stock solution.

Serial Dilution (Recommended):

To avoid pipetting very small volumes, it is recommended to perform a serial dilution. For

example, first dilute the 10 mM stock solution 1:100 in cell culture medium to create a 100

µM intermediate solution. Then, dilute this intermediate solution 1:10 into the final culture

volume.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium as is present in the JZP-361 treated samples. This is critical for assessing

the effect of the solvent on the cells.
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Application to Cells:

Add the final working solution (or vehicle control) to your cell cultures and mix gently.

Incubate the cells for the desired experimental duration.

Mandatory Visualizations

Stock Solution Preparation

Working Solution Preparation
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JZP-361 Solubilization and Dilution Workflow.
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Simplified Signaling Pathway of MAGL Inhibition by JZP-361.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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